Cas no 903862-06-6 (2-(4-chlorophenyl)-5-4-(furan-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile)

• Product Name: 2-(4-chlorophenyl)-5-4-(furan-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile
• CAS No: 903862-06-6
• MF: C₁₉H₁₅ClN₄O₃
• MW: 382.800402879715
• CID: 5425711
• Update Time: 2025-10-18

2-(4-chlorophenyl)-5-4-(furan-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-5-[4-(furan-2-carbonyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
• 2-(4-chlorophenyl)-5-4-(furan-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C19H15ClN4O3/c20-14-5-3-13(4-6-14)17-22-15(12-21)19(27-17)24-9-7-23(8-10-24)18(25)16-2-1-11-26-16/h1-6,11H,7-10H2
• InChI Key： ZZDXNXIHJNLHBP-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(C(C3=CC=CO3)=O)CC2)=C(C#N)N=C1C1=CC=C(Cl)C=C1

Additional information on 2-(4-chlorophenyl)-5-4-(furan-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile

Professional Introduction to Compound with CAS No. 903862-06-6 and Product Name: 2-(4-chlorophenyl)-5-4-(furan-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile

The compound with the CAS number 903862-06-6 and the product name 2-(4-chlorophenyl)-5-4-(furan-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in pharmaceutical development and therapeutic interventions. The molecular framework of this compound integrates several key functional groups, including a chlorophenyl moiety, a furan-2-carbonyl substituent, and a piperazin-1-yl group, which collectively contribute to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of heterocyclic compounds in drug design, particularly those incorporating oxazole and piperazine scaffolds. The 1,3-oxazole ring in this compound serves as a crucial pharmacophore, enhancing its binding affinity to various biological targets. This structural feature is particularly relevant in the context of developing novel therapeutics for neurological disorders, where oxazole derivatives have demonstrated promising results. The presence of the 4-chlorophenyl group further modulates the compound's pharmacokinetic profile, influencing its solubility, metabolic stability, and overall bioavailability.

The furan-2-carbonyl moiety is another critical component of this compound, contributing to its reactivity and potential interactions with biological systems. Furan derivatives are well-documented for their role in medicinal chemistry, often serving as key intermediates in the synthesis of bioactive molecules. The incorporation of this group into the molecular structure of 2-(4-chlorophenyl)-5-4-(furan-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile suggests that it may exhibit unique mechanisms of action compared to simpler analogs. This has prompted researchers to explore its potential in modulating enzyme activity and receptor binding in various disease models.

In the realm of pharmaceutical research, the development of small molecules with multifunctional properties is highly valued. The combination of a chlorophenyl, furan-2-carbonyl, and piperazin-1-yl group in this compound creates a versatile platform for further chemical modifications and derivatization. Such structural diversity allows for the fine-tuning of biological activity, enabling the optimization of drug candidates for specific therapeutic applications. The 1,3-oxazole core provides additional flexibility for functionalization, making this compound a valuable asset in medicinal chemistry libraries.

Current research endeavors are focused on elucidating the pharmacological effects of this compound through both in vitro and in vivo studies. Preliminary findings indicate that it may possess inhibitory properties against certain enzymes and receptors implicated in neurological disorders. The interaction between the chlorophenyl group and biological targets appears to play a significant role in modulating receptor affinity and duration of action. Similarly, the furan-2-carbonyl substituent may contribute to enhanced metabolic stability, which is crucial for long-term therapeutic efficacy.

The integration of computational modeling and high-throughput screening techniques has accelerated the discovery process for novel drug candidates like this one. By leveraging advanced computational tools, researchers can predict binding affinities and identify potential lead compounds more efficiently. The structural features of 2-(4-chlorophenyl)-5-4-(furan-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile, particularly the presence of multiple pharmacophoric groups, make it an attractive candidate for further investigation using these methodologies.

Moreover, the compound's potential applications extend beyond traditional therapeutic areas. Its unique chemical properties make it suitable for use as an intermediate in synthetic chemistry, enabling the development of novel materials with specialized functionalities. The versatility of this molecule underscores its importance not only as a drug candidate but also as a building block for innovative chemical synthesis.

As research progresses, collaborations between academic institutions and pharmaceutical companies will be essential to fully explore the therapeutic potential of this compound. The integration of interdisciplinary approaches, combining expertise in organic chemistry, medicinal chemistry, and pharmacology, will be critical for translating laboratory findings into clinical applications. The continued investigation into compounds like 2-(4-chlorophenyl)-5-4-(furan-2-carbonyl)piperazin-1-y l -1 ,3 -oxazole - 4 -carbonitrile holds promise for advancing our understanding of disease mechanisms and developing effective treatments.

In conclusion,903862 - 06 - 6 represents a significant contribution to the field of chemical biomedical research due to its complex molecular structure and multifunctional properties. Its integration into drug discovery efforts holds promise for addressing various therapeutic challenges across multiple disease areas. As research continues to uncover new insights into its biological activities,this compound will likely play an increasingly important role in shaping future advancements in pharmaceutical science.